Cas no 1309054-07-6 ((2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide)

• Product Name: (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide
• CAS No: 1309054-07-6
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2155476
• Update Time: 2025-06-10

(2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-methyl-piperidin-3-yl)-propionamide
• (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide

• Inchi： 1S/C9H19N3O/c1-7(10)9(13)11-8-4-3-5-12(2)6-8/h7-8H,3-6,10H2,1-2H3,(H,11,13)/t7-,8?/m1/s1
• InChI Key： VRXHEABADVDPMR-GVHYBUMESA-N
• SMILES： O=C([C@@H](C)N)NC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 58.4

Additional information on (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide

Introduction to (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide (CAS No. 1309054-07-6)

(2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide, also known by its CAS number 1309054-07-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino acid derivative linked to a substituted piperidine ring. The chirality of the compound, specifically the (2R) configuration, plays a crucial role in its biological activity and pharmacological properties.

The chemical structure of (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide is defined by its molecular formula C₁₀H₂₀N₂O and a molecular weight of 184.28 g/mol. The presence of the chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is essential for its interaction with biological targets. This compound is typically synthesized through a series of well-defined chemical reactions, including asymmetric synthesis techniques to ensure the desired stereochemistry.

In recent years, (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are involved in various neurological and psychiatric disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide. The study demonstrated that this compound exhibits potent and selective binding to serotonin 5-HT₇ receptors, which are implicated in conditions such as depression and anxiety. The researchers found that (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide effectively modulates these receptors, leading to significant improvements in behavioral models of these disorders.

Beyond its potential as a therapeutic agent for CNS disorders, (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide has also shown promise in other areas of biomedical research. For instance, preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier efficiently enhances its utility in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety and efficacy of (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide have been evaluated through various preclinical studies. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. However, further clinical trials are necessary to fully assess its therapeutic potential and to determine optimal dosing regimens for different indications.

In conclusion, (2R)-2-Amino-N-(1-methylpiperidin-3-yl)propanamide (CAS No. 1309054-07-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.